Cas no 487-79-6 (Kainic acid)

Kainic acid is a naturally occurring excitatory amino acid derivative, primarily isolated from the red algae Digenea simplex. It acts as a potent agonist for kainate receptors, a subclass of ionotropic glutamate receptors, making it a valuable tool in neuroscience research. Kainic acid is widely used to study excitotoxicity, neuronal degeneration, and synaptic plasticity due to its ability to selectively activate these receptors. Its high binding affinity and specificity enable precise modulation of neuronal activity in experimental models. Additionally, kainic acid serves as a reference compound for investigating epilepsy and neurodegenerative disorders. Its stability and well-characterized pharmacological profile ensure reliable reproducibility in both in vitro and in vivo studies.

Kainic acid structure

Product Name:Kainic acid

CAS No:487-79-6

MF:C₁₀H₁₅NO₄

MW:213.230403184891

MDL:MFCD00077806

CID:329298

PubChem ID:10255

Update Time:2025-06-11

Kainic acid Chemical and Physical Properties

Names and Identifiers

- 3-Pyrrolidineaceticacid, 2-carboxy-4-(1-methylethenyl)-, (2S,3S,4S)-
- (-)-α-Kainic Acid
- KAINIC ACID
- KAINIC ACID SYNTHETIC
- digenicacid
- digenin
- Dihydroergocristine mesylate
- helminal
- KAINATE
- Kainic
- (-)-alpha-Kainic acid
- (2S,3S,4S)-2-Carboxy-4-isopropenylpyrrolidine-3-acetic acid
- L-alpha-Kainic acid
- Acide kainique
- alpha-Kainic acid
- SR-01000075454-5
- NCGC00024504-15
- 3-Pyrrolidineacetic acid, 2-carboxy-4-(1-methylethenyl)-, (2S-(2alpha,3beta,4beta))-
- EX-A8001
- SCHEMBL15777
- BPBio1_001306
- 2-Carboxy-3-carboxymethyl-4-isopropenylpyrrolidine
- (-)-A-KAINIC ACID
- Q390239
- Kainic Acid - CAS 487-79-6
- kainic-acid
- AKOS024456995
- UNII-SIV03811UC
- NCGC00024504-06
- SR-01000597728
- NCGC00261341-01
- Tox21_110905_1
- L-proline, 3-(carboxymethyl)-4-(1-methylethenyl)-, (3S,4S)-
- Acidum kainicum [INN-Latin]
- CCG-204742
- K 0250
- UPCMLD-DP146
- HMS3411A21
- SDCCGSBI-0050635.P002
- 2S-CARBOXY-4S-(1-METHYLETHENYL)-3S-PYRROLDINEACETIC ACID
- (2S,3S,4S)-3-(Carboxymethyl)-4-(prop-1-en-2-yl)pyrrolidine-2-carboxylic acid
- SR-01000597728-1
- Digensaeure
- UPCMLD-DP146:002
- Kainsaeure
- Kainic acid (synthetic)
- (2S,3S,4S)-3-(carboxymethyl)-4-prop-1-en-2-ylpyrrolidine-2-carboxylic acid
- 2-Carboxy-4-isopropenyl-3-pyrrolidineacetic acid
- rel-(3R,4R)-3-(carboxymethyl)-4-isopropenyl-D-proline
- HMS3675A21
- SR-01000075454
- DTXCID5020526
- 4-22-00-01523 (Beilstein Handbook Reference)
- HMS3266C11
- Acido kainico
- (3S,4R)-3-(carboxymethyl)-4-(prop-1-en-2-yl)-L-proline
- Biomol-NT_000217
- CHEBI:31746
- NCGC00024504-05
- (2S,3S,4S)-3-(Carboxymethyl)-4-Prop-1-En-2-yl-Pyrrolidine-2-Carboxylicacid
- UPCMLD-DP146:001
- 3-Pyrrolidineacetic acid, 2-carboxy-4-(1-methylethenyl)-, (2S-(2-alpha,3-beta,4-beta))-
- 3-Pyrrolidineacetic acid, 2-carboxy-4-(1-methylethenyl)-, (2S,3S,4S)-
- SMR000471885
- DTXSID7040526
- (2S,3S,4S)-Carboxy-4-(1-methylethenyl)-3-pyrrolidineacetic acid
- KAINIC ACID [MI]
- 3-Pyrrolidineacetic acid, 2-carboxy-4-isopropenyl-
- Tox21_500656
- 3-(Carboxymethyl)-4-isopropenylproline
- (-)-(.alpha.)-Kainic Acid
- HB0355
- MLS001074661
- NS00075498
- SR-01000075454-1
- NCGC00024504-03
- alpha- Kainic acid
- NSC 136038
- NCGC00024504-08
- HMS2233K05
- KAINIC ACID [WHO-DD]
- NSC-136038
- KAINIC ACID [INN]
- Acidum kainicum
- BRN 0086660
- NSC136038
- BDBM50002369
- EU-0100656
- 1p1n
- Tox21_110905
- HMS3262C13
- SR-01000075454-7
- CAS-487-79-6
- LP00656
- (3S,4S)-3-(carboxymethyl)-4-prop-1-en-2-yl-L-proline
- (2S-(2.ALPHA.,3.BETA.,4.BETA.))-2-CARBOXY-4-(1-METHYLETHENYL)-3-PYRROLIDINEACETIC ACID
- 4071-38-9
- NSC-759587
- 487-79-6
- CHEMBL275040
- Lopac0_000656
- KAI
- Acido kainico [INN-Spanish]
- (2S-(2alpha,3beta,4beta))-2-carboxy-4-(1-methylethenyl)-3-pyrrolidineacetic acid
- InChI=1/C10H15NO4/c1-5(2)7-4-11-9(10(14)15)6(7)3-8(12)13/h6-7,9,11H,1,3-4H2,2H3,(H,12,13)(H,14,15)/t6-,7+,9-/m0/s
- HY-N2309
- NCGC00024504-02
- Acide kainique [INN-French]
- SR-01000075454-6
- CS-0020451
- NCGC00024504-07
- SIV03811UC
- Kainic acid [INN:JAN]
- Digenic acid
- NCGC00024504-09
- NCGC00024504-04
- NCGC00095198-02
- NCGC00095198-01
- BCP11426
- Spectrum4_001639
- DivK1c_006358
- HMS1922L06
- Digenic Acid; Digenin; Helminal; L-(c) paragraph sign-Kainic Acid; (c) paragraph sign-Kainic Acid
- CCG-38820
- CHEBI:182452
- [2S-(2.alpha.,3.beta.,4.beta.)]-2-Carboxy-4-(1-methylethenyl)-3-pyrrolideneacetic acid
- Spectrum2_001248
- .alpha.-Kaininc acid
- (2R,3S,4S)-rel-2-Carboxy-4-(1-methylethenyl)-3-pyrrolidineacetic Acid
- BSPBio_002382
- CHEMBL290943
- HMS3370P22
- AKOS030242901
- FT-0670601
- DTXSID90859403
- 3-Pyrrolidineacetic acid, 2-carboxy-4-(1-methylethenyl)-, [2S-(2.alpha.,3.beta.,4.beta.)]-
- NCGC00015576-03
- Pharmakon1600-02300228
- A903723
- VLSMHEGGTFMBBZ-UHFFFAOYSA-N
- 3-(carboxymethyl)-4-(prop-1-en-2-yl)pyrrolidine-2-carboxylicacid
- SpecPlus_000262
- Spectrum_000410
- 62137-25-1
- KBio2_006026
- KBio2_000890
- MB00564
- 73209-05-9
- KBio2_003458
- 2-Carboxy-4-(1-methylethenyl)-3-pyrrolidineacetic Acid
- KBioSS_000890
- L-.alpha.-Kainic acid
- 3-(carboxymethyl)-4-prop-1-en-2-ylpyrrolidine-2-carboxylic acid
- FT-0604612
- SBI-0052680.P002
- KBioGR_002077
- Spectrum5_000457
- rac Kainic Acid
- 3-Pyrrolidineacetic acid, 2-carboxy-4-(1-methylethenyl)-
- SPBio_001156
- NSC-152017
- NCGC00015576-02
- SCHEMBL975038
- NSC152017
- NSC759587
- KBio1_001302
- SPECTRUM2300228
- 3-(carboxymethyl)-4-(prop-1-en-2-yl)pyrrolidine-2-carboxylic acid
- BRD-K52459018-001-09-1
- DA-64702
- Kainic acid
- MDL： MFCD00077806
- Inchi： 1S/C10H15NO4/c1-5(2)7-4-11-9(10(14)15)6(7)3-8(12)13/h6-7,9,11H,1,3-4H2,2H3,(H,12,13)(H,14,15)/t6-,7+,9-/m0/s1
- InChI Key： VLSMHEGGTFMBBZ-OOZYFLPDSA-N
- SMILES： OC([C@@H]1[C@@H](CC(=O)O)[C@@H](C(=C)C)CN1)=O

Computed Properties

Exact Mass: 213.10000
Monoisotopic Mass: 213.100108
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 86.6
XLogP3: -1.8

Experimental Properties

Color/Form: NA
Density: 1.220±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 253-254 °C (decomposition)
Boiling Point: 353.22°C (rough estimate)
Flash Point: Not available
Refractive Index: 1.4368 (estimate)
Solubility: Dissolution (66 g/l) (25 º C),
PSA: 86.63000
LogP: 0.65480
Specific Rotation: D24 -14.8° (c = 1.01)

Kainic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
WGK Germany：3
Hazard Category Code： 20/21/22
Safety Instruction： S22; S24/25; S36
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R20/21/22

Kainic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	M02036-1mg	Kainic Acid	487-79-6	>99%	1mg	￡70.00	2022-02-28
Fluorochem	M02036-10mg	Kainic Acid	487-79-6	>99%	10mg	￡130.00	2022-02-28
Fluorochem	M02036-50mg	Kainic Acid	487-79-6	>99%	50mg	￡450.00	2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	K303803-1mg	Kainic acid	487-79-6	98%	1mg	¥667.90	2023-09-02
Chemenu	CM198728-100mg	(2S,3S,4S)-3-(carboxymethyl)-4-(prop-1-en-2-yl)pyrrolidine-2-carboxylic acid	487-79-6	97%	100mg	$725	2021-06-09
ChemScence	CS-0020451-1mg	Kainic acid	487-79-6	≥99.0%	1mg	$70.0	2022-04-02
ChemScence	CS-0020451-5mg	Kainic acid	487-79-6	≥99.0%	5mg	$140.0	2022-04-02
ChemScence	CS-0020451-10mg	Kainic acid	487-79-6	≥99.0%	10mg	$195.0	2022-04-02
TRC	K135010-25mg	(-)-a-Kainic Acid	487-79-6		25mg	$ 1596.00	2023-09-07
TRC	K135010-100mg	(-)-α-Kainic Acid	487-79-6		100mg	$ 873.00	2023-04-15

Kainic acid Related Literature

1. Synthesis and biological evaluation of (?)-kainic acid analogues as phospholipase D-coupled metabotropic glutamate receptor ligands

Chiara Zanato,Sonia Watson,Guy S. Bewick,William T. A. Harrison,Matteo Zanda Org. Biomol. Chem. 2014 12 9638
2. Total synthesis of (?)-kainic acid and (+)-allo-kainic acid through SmI2-mediated intramolecular coupling between allyl chloride and an α,β-unsaturated ester

Junya Suzuki,Natsumi Miyano,Shunpei Yashiro,Taiki Umezawa,Fuyuhiko Matsuda Org. Biomol. Chem. 2017 15 6557
3. Enantioselective total synthesis of (?)-kainic acid and (+)-acromelic acid C via Rh(i)-catalyzed asymmetric enyne cycloisomerization

Honghui Lei,Shan Xin,Yifan Qiu,Xumu Zhang Chem. Commun. 2018 54 727
4. Samarium(ii) iodide-mediated reactions applied to natural product total synthesis

Majid. M. Heravi,Azadeh Nazari RSC Adv. 2022 12 9944
5. Asymmetric aza-[2,3]-Wittig sigmatropic rearrangements: chiral auxiliary control and formal asymmetric synthesis of (2S, 3R, 4R)-4-hydroxy-3-methylproline and (?)-kainic acid

James C. Anderson,Julian M. A. O'Loughlin,James A. Tornos Org. Biomol. Chem. 2005 3 2741

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Kainic acid

Kainic Acid (CAS No. 487-79-6): An Overview of Its Properties, Applications, and Recent Research

Kainic acid (CAS No. 487-79-6) is a potent neuroexcitatory amino acid that belongs to the class of glutamate receptor agonists. It is naturally derived from the red alga Digenea simplex and has been extensively studied for its unique properties and potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry.

The chemical structure of kainic acid is characterized by a five-membered ring with a carboxylic acid group and a substituted amino group. This structure confers its high affinity for specific glutamate receptors, particularly the kainate receptors, which are a subset of ionotropic glutamate receptors. The activation of these receptors by kainic acid leads to the influx of calcium ions into the cell, which can trigger a cascade of intracellular signaling events.

In the field of neuroscience, kainic acid has been widely used as a tool to study excitatory neurotransmission and synaptic plasticity. Its ability to selectively activate kainate receptors makes it an invaluable reagent for investigating the role of these receptors in various neurological processes. Recent studies have highlighted the importance of kainate receptors in learning and memory formation, as well as in the pathogenesis of neurological disorders such as epilepsy and neurodegenerative diseases.

One of the key areas of research involving kainic acid is its role in epilepsy. Studies have shown that administration of kainic acid can induce seizures in animal models, making it a useful tool for understanding the mechanisms underlying seizure activity. This has led to significant insights into the involvement of kainate receptors in epileptogenesis and has paved the way for the development of novel anticonvulsant drugs targeting these receptors.

Beyond its use in basic research, kainic acid has also found applications in drug discovery and development. Its ability to induce specific cellular responses makes it a valuable screening tool for identifying compounds that modulate glutamate receptor activity. This is particularly relevant in the search for new treatments for neurological disorders where glutamate signaling plays a crucial role.

In addition to its neuropharmacological properties, kainic acid has been investigated for its potential therapeutic applications. For instance, recent studies have explored its use in treating pain and inflammation. Research has shown that activation of kainate receptors by kainic acid can modulate pain pathways, suggesting its potential as an analgesic agent. Similarly, studies have indicated that kainate receptor activation may have anti-inflammatory effects, opening up new avenues for treating inflammatory conditions.

The safety profile of kainic acid is an important consideration in its use as a research tool and potential therapeutic agent. While it is generally well-tolerated at low concentrations, higher doses can lead to neurotoxic effects due to excessive excitation of neurons. Therefore, careful dosing and administration protocols are essential to minimize adverse effects.

In conclusion, kainic acid (CAS No. 487-79-6) remains a significant compound in the field of neuroscience and pharmacology due to its unique properties and diverse applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in both basic science and clinical settings.